REACTION_CXSMILES
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C[CH:2]([OH:20])[CH2:3][O:4][CH2:5][CH2:6][O:7][CH2:8][CH2:9][O:10][CH2:11][CH2:12][O:13][CH2:14][CH2:15][O:16][CH2:17][CH2:18][OH:19].[C:21]([O:25][C:26]([CH3:29])([CH3:28])[CH3:27])(=[O:24])[CH:22]=[CH2:23].[CH2:30]1COCC1>[Na]>[C:26]([O:25][C:21](=[O:24])[CH2:22][CH2:23][O:20][CH2:2][CH2:3][O:4][CH2:5][CH2:6][O:7][CH2:8][CH2:9][O:10][CH2:11][CH2:12][O:13][CH2:14][CH2:15][O:16][CH2:17][CH2:18][O:19][CH3:30])([CH3:29])([CH3:28])[CH3:27] |^1:34|
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Name
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Methyl hexaethylene glycol
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Quantity
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1 g
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Type
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reactant
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Smiles
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CC(COCCOCCOCCOCCOCCO)O
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Name
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Quantity
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0.216 g
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Type
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reactant
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Smiles
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C(C=C)(=O)OC(C)(C)C
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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0.4 mg
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Type
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catalyst
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Smiles
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[Na]
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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After stirring for 4 h at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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the reaction mixture was quenched by the addition of 1 M HCl (15 mL)
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Type
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CUSTOM
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Details
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The quenched reaction mixture
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Type
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EXTRACTION
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Details
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was then extracted with CH2Cl2 (1×50 mL, 1×25 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried (MgSO4)
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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After purification by silica gel chromatography (ethyl acetate as eluent)
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Reaction Time |
4 h |
Name
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Type
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product
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Smiles
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C(C)(C)(C)OC(CCOCCOCCOCCOCCOCCOCCOC)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 0.832 g | |
YIELD: PERCENTYIELD | 58% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |